Cas no 1706456-78-1 (methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate)

• Product Name: methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate
• CAS No: 1706456-78-1
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD29034464
• CID: 5220216
• PubChem ID: 71778887
• Update Time: 2025-08-05

methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazoleacetic acid, 2-imino-6-methyl-, methyl ester
• methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate

• MDL： MFCD29034464
• Inchi： 1S/C11H12N2O2S/c1-7-3-4-8-9(5-7)16-11(12)13(8)6-10(14)15-2/h3-5,12H,6H2,1-2H3
• InChI Key： FROZCCVEIOTPRS-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N(CC(OC)=O)C1=N

Additional information on methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate

Methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate (CAS No. 1706456-78-1): A Comprehensive Overview

Methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate, identified by its CAS number 1706456-78-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its diverse biological activities and applications in medicinal chemistry. The presence of functional groups such as the imino and methyl substituents in its molecular framework contributes to its unique chemical properties and potential therapeutic benefits.

The molecular structure of Methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate consists of a benzothiazole core substituted with an acetic acid methyl ester at the 3-position and an imino group at the 2-position. This arrangement not only imparts specific electronic and steric properties but also opens up avenues for various chemical modifications and derivatization strategies. The compound's solubility, stability, and reactivity are influenced by these structural features, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in various biological assays. Studies have highlighted the potential of these compounds as scaffolds for developing drugs targeting neurological disorders, infectious diseases, and cancer. The specific substitution pattern in Methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its structural motifs to design molecules with enhanced binding affinity and selectivity for biological targets. For instance, studies have shown that derivatives of benzothiazole can modulate enzyme activity and interfere with pathogenic pathways. The imino group, in particular, has been found to be crucial for interactions with biological receptors, contributing to the compound's pharmacological profile.

The synthesis of Methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the benzothiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the methyl group and the acetic acid methyl ester moiety. The introduction of the imino group is often achieved through condensation reactions or oxidation processes.

The compound's stability under various storage conditions is another critical factor to consider. Methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl)acetate should be stored in a cool, dry place away from direct sunlight to prevent degradation. Its solubility profile also influences its handling and formulation as a drug candidate. Understanding these properties is essential for ensuring the compound's integrity throughout its lifecycle.

Evaluation of Methyl 2-(2-imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-y acetate involves rigorous testing across multiple parameters. These include physicochemical properties such as melting point, boiling point, and solubility; spectroscopic analyses like NMR and mass spectrometry; and biological assays to assess its efficacy and safety. Advanced computational methods are also employed to predict potential interactions with biological targets.

The impact of Methyl 2-(2-imino -6-methyl -2 ,3 -dihydro -1 ,3 -benzothiazol -3 -yl)acetate on drug discovery is multifaceted. Its structural features provide a basis for designing molecules with improved pharmacokinetic profiles and reduced side effects. Additionally, its role as an intermediate in synthesizing more complex derivatives expands its utility in medicinal chemistry research. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential.

The future directions for research on this compound are promising. Investigations into its mechanisms of action and potential applications in treating specific diseases will continue to drive innovation. Furthermore, exploring new synthetic routes to optimize yield and purity will be a key focus area. As our understanding of benzothiazole derivatives grows, so too will their applications in addressing unmet medical needs.